Cas no 29813-41-0 (1-(Benzobthiophen-6-yl)ethan-1-one)

29813-41-0 structure
Product name:1-(Benzobthiophen-6-yl)ethan-1-one
1-(Benzobthiophen-6-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-benzo[b]thien-6-yl-
- 1-benzo[b]thien-6-ylEthanone
- SCHEMBL3797885
- 6-acetylbenzo[b]thiophene
- 6-acetyl benzo[b]thiophene
- 1-(benzo[b]thiophen-6-yl)ethanone
- 29813-41-0
- DFLLZALUYPNFOR-UHFFFAOYSA-N
- AT27897
- DA-19850
- 1-(1-BENZOTHIOPHEN-6-YL)ETHANONE
- 1-(BENZO[B]THIOPHEN-6-YL)ETHAN-1-ONE
- 1-(Benzobthiophen-6-yl)ethan-1-one
-
- Inchi: InChI=1S/C10H8OS/c1-7(11)9-3-2-8-4-5-12-10(8)6-9/h2-6H,1H3
- InChI Key: DFLLZALUYPNFOR-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CC2=C(C=C1)C=CS2
Computed Properties
- Exact Mass: 176.02964
- Monoisotopic Mass: 176.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.3Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 17.07
1-(Benzobthiophen-6-yl)ethan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A169004114-25g |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 25g |
$3094.35 | 2023-09-02 | |
1PlusChem | 1P00BHS5-250mg |
1-(benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 250mg |
$432.00 | 2024-05-06 | |
Alichem | A169004114-10g |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 10g |
$1474.00 | 2023-09-02 | |
TRC | B014228-100mg |
1-(Benzo[b]thiophen-6-yl)ethan-1-one |
29813-41-0 | 100mg |
$ 490.00 | 2022-06-07 | ||
TRC | B014228-50mg |
1-(Benzo[b]thiophen-6-yl)ethan-1-one |
29813-41-0 | 50mg |
$ 295.00 | 2022-06-07 | ||
Alichem | A169004114-5g |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 5g |
$990.00 | 2023-09-02 | |
Ambeed | A449913-100mg |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 100mg |
$272.0 | 2025-02-28 | |
Ambeed | A449913-1g |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 1g |
$1243.0 | 2025-02-28 | |
1PlusChem | 1P00BHS5-100mg |
1-(benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 100mg |
$255.00 | 2024-05-06 | |
Ambeed | A449913-250mg |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 250mg |
$461.0 | 2025-02-28 |
1-(Benzobthiophen-6-yl)ethan-1-one Related Literature
-
Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
-
J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
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Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
-
Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:29813-41-0)1-(Benzobthiophen-6-yl)ethan-1-one

Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):245/415/1119